Cas no 20851-21-2 (N-1-(1H-Indol-3-yl)ethylpropan-2-amine)

• Product Name: N-1-(1H-Indol-3-yl)ethylpropan-2-amine
• CAS No: 20851-21-2
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 288800
• PubChem ID: 259749
• Update Time: 2025-04-19

N-1-(1H-Indol-3-yl)ethylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,a-methyl-N-(1-methylethyl)-
• N-[1-(1H-indol-3-yl)ethyl]propan-2-amine
• (1-Indol-3-yl-aethyl)-isopropyl-amin
• (1-indol-3-yl-ethyl)-isopropyl-amine
• 3-(isopropylaminoethylidene)indole
• 5-(isopropyl amino ethylidene)-indole
• AC1L61R1
• AC1Q1HQW
• AR-1K3420
• N-[1-(1H-indol-3-yl)ethyl]-2-propanamine
• N-[1-(1H-indol-3-yl)ethyl]-N-isopropyl-amine
• NSC90268
• SureCN7917319
• SCHEMBL7917319
• NSC-90268
• 20851-21-2
• N-(1-(1H-Indol-3-yl)ethyl)propan-2-amine
• DTXSID70293503
• N-1-(1H-Indol-3-yl)ethylpropan-2-amine

• Inchi： 1S/C13H18N2/c1-9(2)15-10(3)12-8-14-13-7-5-4-6-11(12)13/h4-10,14-15H,1-3H3
• InChI Key： XQWQVJRSFNDGOD-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 332.3°Cat760mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.59
• PSA: 27.82
• LogP: 3.61780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles